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Compound of Interest

Compound Name: EW-7195

Cat. No.: B10830266 Get Quote

Technical Support Center: EW-7195
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling, disposal, and effective use of

EW-7195 in experimental settings.

Frequently Asked Questions (FAQs)
1. What is EW-7195 and what is its primary mechanism of action?

EW-7195 is a potent and selective small molecule inhibitor of the TGF-β type I receptor kinase

(ALK5).[1][2][3][4][5] Its primary mechanism of action is to block the transforming growth factor-

beta (TGF-β) signaling pathway.[3] TGF-β signaling is crucial in various cellular processes, and

its dysregulation is implicated in diseases like cancer.[3]

2. What is the IC50 of EW-7195?

The half-maximal inhibitory concentration (IC50) of EW-7195 for ALK5 is 4.83 nM.[2][3][5] It

exhibits high selectivity for ALK5 over other kinases like p38α, with a selectivity of over 300-

fold.[2][5]

3. What are the common research applications of EW-7195?

EW-7195 is primarily used in cancer research, particularly to study and inhibit processes like

epithelial-to-mesenchymal transition (EMT), cell motility, invasion, and metastasis.[2][3][4][5] It
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has been shown to suppress lung metastasis in breast cancer models.[2][3][4]
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Issue Possible Cause Recommended Solution

Inconsistent or no inhibition of

TGF-β signaling

Improper storage of EW-7195:

Compound may have

degraded due to incorrect

storage temperature or

repeated freeze-thaw cycles.

Store EW-7195 as a dry

powder at -20°C. For stock

solutions (e.g., in DMSO),

aliquot into single-use volumes

and store at -80°C to avoid

repeated freezing and thawing.

[2] Once thawed, aliquots may

be kept at 4°C for up to two

weeks.

Incorrect final concentration:

The concentration of EW-7195

used in the experiment may be

too low to elicit an inhibitory

effect.

The effective concentration

can vary between cell lines

and experimental conditions. A

typical starting concentration

for in vitro studies is between

0.5-1 µM.[5] A dose-response

experiment is recommended to

determine the optimal

concentration for your specific

model.

Poor solubility in media: EW-

7195 is poorly soluble in

aqueous solutions.

Prepare a high-concentration

stock solution in a suitable

solvent like DMSO. When

preparing the final working

solution in cell culture media,

ensure that the final DMSO

concentration is low (typically

<0.5%) to avoid solvent-

induced toxicity.

Cell toxicity observed after

treatment

High concentration of EW-

7195: The concentration used

may be cytotoxic to the specific

cell line.

Perform a cell viability assay

(e.g., MTT or trypan blue

exclusion) to determine the

cytotoxic concentration of EW-

7195 for your cells. Use a

concentration that effectively
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inhibits the target pathway

without causing significant cell

death.

Solvent toxicity: The

concentration of the solvent

(e.g., DMSO) in the final

working solution may be too

high.

Ensure the final concentration

of the solvent is below the

toxic threshold for your cells.

Include a vehicle control

(media with the same

concentration of solvent) in

your experiments to account

for any solvent-related effects.

Difficulty dissolving EW-7195

powder

Inappropriate solvent: The

chosen solvent may not be

suitable for dissolving EW-

7195.

EW-7195 is soluble in DMSO.

[6] For in vivo studies,

specialized formulations using

agents like sodium

carboxymethyl cellulose (CMC-

Na) or Tween 80 may be

necessary to improve solubility

and bioavailability.[6]

Experimental Protocols & Data
Key Experimental Parameters

Parameter Value Reference

Target TGF-β type I receptor (ALK5) [1][2][3][4][5]

IC50 4.83 nM [2][3][5]

Purity >98% (HPLC) [1]

Molecular Weight 406.45 g/mol [1]

Storage (Powder) -20°C [1]

Storage (Stock Solution)
-80°C (up to 6 months), -20°C

(up to 1 month)
[2]
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General In Vitro Experimental Workflow
A general workflow for an in vitro experiment using EW-7195 to study its effect on TGF-β

induced signaling is outlined below.

Preparation

Treatment

Analysis

Prepare EW-7195
Stock Solution (in DMSO)

Pre-treat with EW-7195
or Vehicle Control

Seed Cells

Stimulate with TGF-β1 Cell Lysis

Western Blot
(p-Smad2, Smad2)

qRT-PCR
(EMT markers)

Immunofluorescence
(Smad2/3 nuclear translocation)

Click to download full resolution via product page

A general workflow for in vitro experiments with EW-7195.

TGF-β/Smad Signaling Pathway and Inhibition by EW-
7195
The diagram below illustrates the canonical TGF-β/Smad signaling pathway and the point of

inhibition by EW-7195.
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Inhibition of the TGF-β/Smad pathway by EW-7195.
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Best Practices for Handling and Disposal
Handling:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling EW-7195.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, follow standard first aid procedures.

Aliquoting: For stock solutions, it is recommended to aliquot into single-use vials to prevent

contamination and degradation from repeated freeze-thaw cycles.

Disposal:

As a specific Safety Data Sheet (SDS) for EW-7195 is not readily available, follow your

institution's and local regulations for the disposal of chemical waste.

General Guidance: Dispose of unused EW-7195 and any contaminated materials (e.g.,

pipette tips, tubes) as chemical waste. Do not discard down the drain or in regular trash.

Consult Safety Officer: Consult with your institution's Environmental Health and Safety (EHS)

department or designated safety officer for specific disposal protocols. They can provide

guidance based on the chemical properties and local regulations.

Waste Collection: Use designated and properly labeled containers for chemical waste

collection.

Disclaimer: The information provided here is for research purposes only and is not intended for

human or diagnostic use.[1] Researchers should always consult their institution's safety

guidelines and exercise caution when handling any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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